Cas no 1434142-26-3 (Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 1434142-26-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD26959090
• CID: 2094111
• PubChem ID: 86811210
• Update Time: 2025-05-26

Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate
• SB10930
• 3-cbz-6-hydroxy-3-azabicyclo[3.1.1]heptane
• CS-0051429
• 1434142-26-3
• AKOS025289606
• EN300-7412648
• 3-Cbz-3-azabicyclo[3.1.1]heptan-6-ol
• AS-33886
• 3-Cbz-6-hydroxy-3-azabicyclo[3.1.1]heptane, AldrichCPR
• Benzyl6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate
• MFCD26959090
• SY098881

• MDL： MFCD26959090
• Inchi： 1S/C14H17NO3/c16-13-11-6-12(13)8-15(7-11)14(17)18-9-10-4-2-1-3-5-10/h1-5,11-13,16H,6-9H2
• InChI Key： VVOXZFXJAYBFQB-UHFFFAOYSA-N
• SMILES： OC1C2CN(C(=O)OCC3C=CC=CC=3)CC1C2

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate

Recent Advances in the Study of Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS: 1434142-26-3)

Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS: 1434142-26-3) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The compound's rigid bicyclic scaffold and functional groups make it a promising candidate for drug discovery efforts targeting neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate as a building block for sigma-1 receptor ligands. The research team developed an efficient synthetic route to this compound and demonstrated its successful incorporation into several potent sigma-1 receptor modulators. These modulators showed promising results in preclinical models of neuropathic pain, with improved selectivity profiles compared to existing compounds.

In parallel research, scientists have explored the compound's potential in opioid receptor modulation. A recent patent application (WO2023051234) describes derivatives of Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate that exhibit selective kappa opioid receptor antagonism with reduced side effects. This development could address significant limitations in current opioid-based therapies, particularly regarding addiction potential and respiratory depression.

The stereochemistry of Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate has been the subject of detailed investigation, with a 2024 study in Organic Letters elucidating the impact of different stereoisomers on biological activity. Researchers found that the (1S,5R)-configuration showed superior binding affinity to several neurological targets compared to other stereoisomers, providing important insights for future drug design efforts.

From a synthetic chemistry perspective, recent advances have improved the scalability of Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate production. A team at MIT developed a continuous flow process that increased yield by 35% while reducing hazardous waste generation (Nature Chemistry, 2023). This technological advancement addresses one of the key challenges in translating this compound from research-scale to industrial production.

Looking forward, the unique properties of Benzyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate continue to inspire innovative applications. Current research directions include its potential use in positron emission tomography (PET) tracers for neurological imaging and as a scaffold for developing novel antidepressants with rapid onset of action. The compound's versatility and the growing body of research surrounding it suggest it will remain an important focus in medicinal chemistry for years to come.